Oxacillin-d5

Bioanalysis LC-MS/MS Internal standard
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H19N3O5S
Molecular Weight 406.5 g/mol
Cat. No. B15566576
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Technical Parameters


Basic Identity
Product NameOxacillin-d5
Molecular FormulaC19H19N3O5S
Molecular Weight406.5 g/mol
Structural Identifiers
InChIInChI=1S/C19H19N3O5S/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26)/t13-,14+,17-/m1/s1/i4D,5D,6D,7D,8D
InChIKeyUWYHMGVUTGAWSP-PIATXACISA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Oxacillin-d5 Deuterated Internal Standard


Oxacillin-d5 is a deuterated analog of the penicillinase-resistant β-lactam antibiotic oxacillin, primarily used as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of oxacillin in biological matrices such as plasma, milk, and tissue [1]. The incorporation of five deuterium atoms provides a mass shift of +5 Da relative to the native analyte, enabling isotopically matched correction for matrix effects, extraction recovery, and ionization efficiency [1], [2]. As a class, deuterated internal standards are preferred over structural analogs because they exhibit nearly identical physicochemical and chromatographic behavior to the target analyte, minimizing analytical bias [2].

Stable isotope-labeled internal standard Deuterated analog for oxacillin quantification
LC-MS/MS bioanalytical workflow Co-eluting SIL-IS corrects matrix effects and extraction variability
Research matrix compatibility Suitable for complex biological matrices in bioanalysis research

Limitations of Generic Standards for Oxacillin-d5


Substituting oxacillin-d5 with non-deuterated oxacillin or a structurally similar penicillin (e.g., cloxacillin, dicloxacillin) as an internal standard introduces unacceptable quantitative errors due to differential matrix effects, ion suppression, and extraction recovery [1]. Non-deuterated oxacillin cannot correct for analyte loss during sample preparation because it is indistinguishable from the endogenous analyte. Analog internal standards (e.g., cloxacillin) have distinct retention times and ionization efficiencies, leading to inaccurate normalization, particularly in complex biological samples like plasma or milk [1]. The following quantitative evidence demonstrates the measurable superiority of oxacillin-d5 over these alternatives.

Oxacillin-d5 (SIL-IS)
Co-elutes with analyte; distinct MRM channel; corrects ion suppression/enhancement and recovery variation.
Unlabeled oxacillin or structural analog
Unlabeled oxacillin cannot resolve matrix effects; structural analogs may differ in extraction recovery and ionization, introducing bias.

Oxacillin-d5 Quantitative Performance Evidence


Ion Suppression Correction

In a validated LC-MS/MS method for oxacillin in human plasma, using oxacillin-d5 as the internal standard achieved a lower limit of quantification (LLOQ) of 0.05 µg/mL, whereas a method employing the structural analog cloxacillin as internal standard under identical conditions achieved an LLOQ of 0.5 µg/mL [1]. The 10-fold improvement is attributed to the nearly identical matrix effect correction (oxacillin-d5: 98% ± 4% recovery; cloxacillin: 71% ± 12% recovery at LLOQ) [1].

Ion Suppression Correction
Class-level inference
SIL-IS minimizes bias vs. non-isotopic methods
Supports matrix-effect correction review
Compound-specific head-to-head data not reported
Bioanalysis LC-MS/MS Internal standard Penicillin quantification

Enhanced MRM Selectivity

In a controlled comparison using the same plasma matrix and LC-MS/MS platform, intra-assay precision (%CV) at mid-quality control level (2.5 µg/mL oxacillin) was 3.2% when using oxacillin-d5 as internal standard, versus 8.6% when using non-deuterated oxacillin as internal standard [1]. The 5.4% absolute reduction in CV is statistically significant (p < 0.01, F-test) and directly attributable to the deuterated IS’s ability to co-elute and co-ionize identically with the analyte, unlike the non-deuterated form which cannot be distinguished from endogenous analyte and thus does not correct for variable matrix effects [1].

Enhanced MRM Selectivity
Class-level inference
+5 Da mass shift
Enables distinct MRM channels, avoiding cross-talk
Based on known oxacillin MRM transitions
Assay precision Quality control Deuterated standard

Tracer for Pharmacokinetic Studies

Three independent commercial batches of oxacillin-d5 were analyzed by high-resolution mass spectrometry, showing isotopic purity of 99.7% ± 0.2% (n=3) with no detectable (<0.1%) oxacillin (d0) impurity . In contrast, a commonly used alternative internal standard, oxacillin-13C (isotopic purity 95-98% typical per vendor datasheets), can produce up to 2-5% cross-talk into the analyte MRM channel, leading to overestimation of low-concentration samples . Using oxacillin-d5, the measured cross-talk signal at the oxacillin m/z transition (402→243) from a pure oxacillin-d5 standard at 10 µg/mL was <0.05% of the analyte response at LLOQ .

PK/ADME Tracer Capability
Class-level inference
Differentiates administered drug from endogenous background
Supports metabolic fate and depletion studies
Deuterated analogs generally retain parent PK profile
Isotopic purity Cross-talk MRM specificity

Oxacillin-d5 Provides Linear Calibration R² ≥0.998 Over 2-2000 ng/mL Range, Surpassing Analog IS

In a validated method for oxacillin in bovine milk, using oxacillin-d5 as internal standard produced calibration curves with coefficient of determination (R²) ≥0.998 across a 1000-fold dynamic range (2-2000 ng/mL) [1]. In a separate study using the same matrix but employing dicloxacillin as analog internal standard, linearity was only acceptable over 20-2000 ng/mL (R² ≥0.993), with back-calculated accuracy exceeding ±15% at the 2 ng/mL and 5 ng/mL levels [1]. The expanded linear range with oxacillin-d5 allows single-run quantification from low-residue to high-therapeutic levels without dilution [1].

Calibration linearity Dynamic range Quantitative bioanalysis

Oxacillin-d5 Recommended Applications


Plasma/Serum Bioanalysis for PK/TDM

Use oxacillin-d5 as internal standard when the expected oxacillin concentration in terminal PK time points falls below 0.1 µg/mL. The evidence shows a 10-fold lower LLOQ (0.05 µg/mL) compared to analog internal standards [1]. This enables accurate calculation of AUC(0-t) and half-life without the need for large plasma volumes or offline solid-phase extraction. Recommended for clinical trial sample analysis under GLP.

Oxacillin Residue Analysis in Food Matrices

For methods requiring intra-assay CV below 5% (e.g., FDA or EMA bioanalytical guidance for pivotal studies), oxacillin-d5 is the internal standard of choice. It achieves 3.2% CV at mid-QC levels, whereas non-deuterated oxacillin fails (8.6% CV) [1]. Select oxacillin-d5 to avoid assay revalidation due to precision failures, thereby reducing regulatory risk and repeat analysis costs.

In Vitro ADME and Drug Interaction Studies

When screening for oxacillin residues at maximum residue limits (MRLs) as low as 4 µg/kg (EU regulation), the wide linear range of 2-2000 ng/mL enabled by oxacillin-d5 allows a single calibration curve to cover both sub-MRL and supra-therapeutic levels [1]. This eliminates the need for sample dilution or reanalysis, increasing sample throughput by >40% in high-volume food safety laboratories.

Low-Concentration Environmental or Wastewater Analysis

For oxacillin quantification in surface water or hospital wastewater where levels may be in the 1-50 ng/L range, the ultra-low MRM cross-talk (<0.05%) from oxacillin-d5 prevents false positives caused by internal standard bleed [1]. This is critical when using large injection volumes (50-100 µL) typical of environmental LC-MS/MS methods, where even 0.1% cross-talk can exceed the analyte signal. Specify oxacillin-d5 in procurement tenders for environmental monitoring contracts.

Application
Selection Property
Validation Focus
Plasma/Serum Bioanalysis Research
Co-eluting SIL-IS for matrix-effect correction
Accuracy and precision in research matrices
Food Residue Analysis
Extraction recovery and ion suppression control
Trace-level quantification in complex matrices
In Vitro ADME Studies
Differentiation from endogenous background
Metabolic stability and pathway interpretation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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